Cas no 1771732-52-5 (2-Azido-2-(2-bromophenyl)ethan-1-ol)

• Product Name: 2-Azido-2-(2-bromophenyl)ethan-1-ol
• CAS No: 1771732-52-5
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 6370206
• PubChem ID: 121485279
• Update Time: 2025-11-01

2-Azido-2-(2-bromophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2-bromophenyl)ethan-1-ol
• 1771732-52-5
• EN300-719160
• SCHEMBL17927281
• 2-Azido-2-(2-bromophenyl)ethan-1-ol

• Inchi： 1S/C8H8BrN3O/c9-7-4-2-1-3-6(7)8(5-13)11-12-10/h1-4,8,13H,5H2
• InChI Key： SPXJXUVAARZBSH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 240.98507g/mol
• Monoisotopic Mass: 240.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-Azido-2-(2-bromophenyl)ethan-1-ol

Introduction to 2-Azido-2-(2-bromophenyl)ethan-1-ol (CAS No. 1771732-52-5)

2-Azido-2-(2-bromophenyl)ethan-1-ol, identified by the CAS number 1771732-52-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, combining an azido group with a bromophenyl moiety, make it a valuable building block for further chemical modifications and derivatization.

The structure of 2-Azido-2-(2-bromophenyl)ethan-1-ol consists of an ethanol backbone substituted with both an azido group at the second carbon and a 2-bromophenyl group at the same position. This bifunctional nature allows for diverse chemical transformations, including nucleophilic substitution reactions, cycloadditions, and cross-coupling reactions. Such reactivity is highly advantageous in drug discovery pipelines, where rapid and efficient synthesis of complex molecular architectures is often required.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing azido and bromophenyl groups. The azido functional group is particularly noteworthy due to its ability to participate in transition-metal-catalyzed coupling reactions, such as the Stille coupling and Sonogashira coupling, which are pivotal in constructing carbon-carbon bonds. Additionally, the bromophenyl moiety can serve as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of various substituents at specific positions on the aromatic ring.

One of the most compelling applications of 2-Azido-2-(2-bromophenyl)ethan-1-ol lies in its utility as a precursor for developing novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize analogs of known drugs with improved pharmacokinetic properties or enhanced target specificity. The synthetic pathways involving 2-Azido-2-(2-bromophenyl)ethan-1-ol have been employed in generating molecules that exhibit anti-inflammatory, analgesic, and neuroprotective effects. These findings underscore the importance of this intermediate in medicinal chemistry research.

The chemical synthesis of 2-Azido-2-(2-bromophenyl)ethan-1-ol typically involves multi-step procedures starting from commercially available precursors. A common approach includes the bromination of phenethyl alcohol followed by azidation at the terminal aliphatic carbon. Advanced synthetic techniques, such as organometallic catalysis and flow chemistry, have been optimized to improve yield and purity while minimizing side reactions. These advancements ensure that researchers can access high-quality starting materials for their investigations.

From a mechanistic standpoint, the reactivity of the azido group in 2-Azido-2-(2-bromophenyl)ethan-1-ol is well-documented. Azides are known to undergo decomposition under certain conditions, releasing nitrogen gas and generating highly reactive intermediates such as nitrenes or carbenes. While this can be advantageous in synthetic transformations, it also necessitates careful handling to prevent unintended side reactions. Recent studies have focused on modulating these reactivity profiles through protective group strategies or controlled reaction conditions, thereby enhancing synthetic control.

The pharmacological relevance of derivatives derived from 2-Azido-2-(2-bromophenyl)ethan-1-ol has been explored extensively in preclinical models. For example, researchers have synthesized analogs targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). The presence of both the azido and bromophenyl groups allows for fine-tuning of binding affinity and metabolic stability, which are critical factors in drug development. Preliminary data suggest that certain derivatives exhibit promising activity in reducing inflammation without significant off-target effects.

In conclusion, 2-Azido-2-(2-bromophenyl)ethan-1-ol (CAS No. 1771732-52-5) represents a valuable asset in synthetic chemistry and drug discovery. Its unique structural features enable diverse chemical transformations and its derivatives show potential therapeutic applications across multiple disease areas. As research continues to uncover new synthetic methodologies and pharmacological targets, this compound is expected to remain a cornerstone in medicinal chemistry innovation.